![molecular formula C7H3F4I B1387897 4-Fluoro-1-iodo-2-(trifluoromethyl)benzene CAS No. 41860-65-5](/img/structure/B1387897.png)
4-Fluoro-1-iodo-2-(trifluoromethyl)benzene
Overview
Description
4-Fluoro-1-iodo-2-(trifluoromethyl)benzene is a chemical compound with the molecular formula C7H3F4I . It is a versatile building block in 18 F radiochemistry and is used in various transition metal-mediated C-C and C-N cross-coupling reactions .
Synthesis Analysis
The synthesis of this compound involves nucleophilic trifluoromethoxylation of alkyl halides . The trifluoromethoxylation reagent is easily prepared and thermally stable, and can release CF3O− species in the presence of a base .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringFc1ccc(I)cc1C(F)(F)F
. This structure is also available as a 2D Mol file or as a computed 3D SD file . Chemical Reactions Analysis
This compound undergoes cross-coupling reaction with potassium pentafluorophenyltrifluoroborate in the presence of different palladium catalysts and silver oxide in toluene .Physical and Chemical Properties Analysis
The molecular weight of this compound is 290.00 g/mol . It has a complexity of 156 and a topological polar surface area of 0 Ų .Scientific Research Applications
1. Chemical Process Development
- Selective Continuous Flow Iodination : Dunn et al. (2018) described the iodination of 4-fluoro-2-(trifluoromethyl)benzonitrile through C–H lithiation, followed by treatment with iodine under continuous flow conditions. This process was explored using different bases and resulted in the formation of 4-fluoro-3-iodo-2-(trifluoromethyl)benzonitrile, showcasing the utility of 4-fluoro-1-iodo-2-(trifluoromethyl)benzene in synthetic chemistry (Dunn et al., 2018).
2. Photophysical Studies
- Photochemistry in the Gas Phase : The photophysical processes of fluoro(trifluoromethyl)benzenes, including 1-fluoro-2-(trifluoromethyl)benzene, were studied by Al-ani (1973) in the gas phase. This research provides insights into the behavior of such compounds under different wavelengths, contributing to our understanding of their photophysical characteristics (Al-ani, 1973).
3. Material Synthesis
- Fluoropolyimides Synthesis : Xie et al. (2001) synthesized soluble fluoro-polyimides using a fluorine-containing aromatic diamine, which included 4-fluoro-2-(trifluoromethyl)benzonitrile as a key intermediate. This synthesis process highlights the role of this compound derivatives in the production of advanced materials with desirable thermal and physical properties (Xie et al., 2001).
4. Organic Synthesis
- Synthesis of Bicalutamide Intermediate : Zhang Tong-bin (2012) reported on the synthesis of 4-Amino-2-(trifluoromethyl)benzonitrile, an intermediate for bicalutamide, starting from m-fluoro-(trifluoromethyl)benzene. This process illustrates the application of this compound in pharmaceutical synthesis (Zhang Tong-bin, 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-fluoro-1-iodo-2-(trifluoromethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F4I/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEFPMXMCSCGJLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(F)(F)F)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F4I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10660018 | |
Record name | 4-Fluoro-1-iodo-2-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10660018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41860-65-5 | |
Record name | 4-Fluoro-1-iodo-2-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10660018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.